Cas no 1214355-49-3 (Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate
• CAS No: 1214355-49-3
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4686265
• Update Time: 2023-08-15

Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate
• Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate

• Inchi： 1S/C13H9F3N2O2/c1-20-12(19)11-10(13(14,15)16)5-9(7-18-11)8-3-2-4-17-6-8/h2-7H,1H3
• InChI Key： SFERAQDWTQEWKU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C2C=NC=CC=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Topological Polar Surface Area: 52.1